Cas no 2163122-59-4 (1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine)

• Product Name: 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine
• CAS No: 2163122-59-4
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 5840998
• PubChem ID: 137951575
• Update Time: 2025-06-08

1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine
• EN300-1664152
• 2163122-59-4

• Inchi： 1S/C11H24N2O/c1-10(2,14-4)9-13-7-5-11(3,12)6-8-13/h5-9,12H2,1-4H3
• InChI Key： QWUDQLHDETWSHJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CN1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 200.188863393g/mol
• Monoisotopic Mass: 200.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine

Introduction to 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine (CAS No. 2163122-59-4)

1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 2163122-59-4, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative has garnered attention due to its structural uniqueness and potential applications in drug development. The compound features a methylpiperidine core with substituents that contribute to its distinct chemical properties, making it a valuable candidate for further investigation.

The molecular structure of 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine consists of a six-membered piperidine ring substituted with a 2-methoxy-2-methylpropyl group at the 1-position and a methyl group at the 4-position. This arrangement imparts specific steric and electronic characteristics, which are crucial for its interaction with biological targets. The presence of both methyl and methoxy functional groups enhances the compound's solubility and reactivity, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. The methylpiperidine moiety, in particular, is widely recognized for its ability to modulate receptor binding affinity and selectivity. Studies have demonstrated that modifications at the 1- and 4-positions of the piperidine ring can significantly alter pharmacokinetic profiles, leading to improved drug efficacy and reduced side effects.

Current research in the field of pharmaceutical chemistry has highlighted the potential of 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine as a precursor for novel therapeutic compounds. Its unique structural features make it a promising candidate for further derivatization, allowing chemists to explore new chemical spaces. For instance, researchers have been investigating its utility in developing kinase inhibitors, where the steric bulk provided by the methyl groups can enhance binding to target enzymes.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of the 2-methoxy-2-methylpropyl group and the methylpiperidine core offers multiple points for chemical modification, enabling the synthesis of diverse analogs with tailored properties. This flexibility is particularly valuable in modern drug discovery pipelines, where high-throughput screening and structure-based design are standard practices.

The synthesis of 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include nucleophilic substitution reactions, alkylation processes, and functional group interconversions. These synthetic strategies not only showcase the compound's synthetic accessibility but also provide insights into potential routes for large-scale production.

From a pharmacological perspective, 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine has shown promise in preclinical studies as a modulator of various biological pathways. Its ability to interact with proteins and enzymes suggests potential applications in treating conditions such as cancer, inflammation, and neurological disorders. The compound's unique structural features may enable it to bypass resistance mechanisms associated with existing therapies, offering new therapeutic options for patients.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials like 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine. Its role as an intermediate in synthetic pathways underscores its importance in drug discovery programs. As research continues to uncover new biological targets and mechanisms, compounds like this one will remain indispensable tools for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion, 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine (CAS No. 2163122-59-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes, combined with its synthetic accessibility and pharmacological potential, make it a cornerstone compound in modern drug development. As research progresses, this derivative is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.